Cas no 1159497-16-1 (Benzeneacetic acid, 4-amino-α-ethyl-, (αS)-)

• Product Name: Benzeneacetic acid, 4-amino-α-ethyl-, (αS)-
• CAS No: 1159497-16-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD34597227
• CID: 5196458
• Update Time: 2023-08-26

Benzeneacetic acid, 4-amino-α-ethyl-, (αS)- Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-Aminophenyl)butanoic Acid
• E86708
• Benzeneacetic acid, 4-amino-α-ethyl-, (αS)-

• MDL： MFCD34597227
• Inchi： 1S/C10H13NO2/c1-2-9(10(12)13)7-3-5-8(11)6-4-7/h3-6,9H,2,11H2,1H3,(H,12,13)/t9-/m0/s1
• InChI Key： WAPLXGPARWRGJO-VIFPVBQESA-N
• SMILES： OC([C@H](C1C=CC(=CC=1)N)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3